N-[2-(Pyrrolidin-1-yl)phenyl]thieno[2,3-d]pyrimidin-4-amine

• CAS No.: 917907-93-8
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol
• IUPAC Name: N-(2-pyrrolidin-1-ylphenyl)thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H16N4S/c1-2-6-14(20-8-3-4-9-20)13(5-1)19-15-12-7-10-21-16(12)18-11-17-15/h1-2,5-7,10-11H,3-4,8-9H2,(H,17,18,19)
• InChI Key: GWGZDYWQOJHJDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=CC=C2NC3=C4C=CSC4=NC=N3

Description

N-[2-(Pyrrolidin-1-yl)phenyl]thieno[2,3-d]pyrimidin-4-amine is a heterocyclic compound that belongs to the class of thienopyrimidines.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(Pyrrolidin-1-yl)phenyl]thieno[2,3-d]pyrimidin-4-amine typically involves the cyclization of thiophene derivatives with pyrimidine precursors. One common method involves heating thiophene-2-carboxamides with formic acid to yield thieno[2,3-d]pyrimidin-4-ones . Another approach includes the reaction of 3-amino-thiophene-2-carboxamides with 2,2,